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Introduction

Epitalon (also known as Epithalon or AEDG peptide) is a synthetic tetrapeptide (Ala-Glu-Asp-
Gly) that has been the subject of research for its potential geroprotective and anti-aging
properties. It is believed to function by stimulating telomerase activity, which plays a crucial role
in cellular aging. This document provides detailed protocols for the preparation and
subcutaneous administration of Epitalon in mice for research purposes.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the preparation and
administration of Epitalon in mice, based on available research data.
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Parameter

Value

Notes

Dosage Range

1.0 p g/mouse (approx. 30-40
pg/kg) to 1 mg/mouse

Dosage can vary significantly
based on the experimental

design and research goals.[1]

[21(3][41[5]16]T7]

Reconstitution Vehicle

Bacteriostatic water or Sterile

Water for Injection

It is recommended to
reconstitute lyophilized
Epitalon in sterile 18MQ-cm
H20 to a concentration not
less than 100 pg/ml.[8]

Injection Vehicle

Sterile Normal Saline (0.9%
NacCl)

After reconstitution, the
Epitalon solution can be further
diluted with sterile normal
saline to achieve the desired

final concentration for injection.

[3]

Injection Volume

0.1 mL - 0.2 mL per injection

The maximum recommended
volume for a single
subcutaneous injection site in
mice is 5 ml/kg.[9][10]

Needle Gauge

25-27 G

A sterile needle of appropriate
gauge should be used for the

injection.[9]

Storage (Lyophilized)

-18°C or colder for long-term

storage

Lyophilized Epitalon is stable
at room temperature for up to 3
weeks.[8][11]

Storage (Reconstituted)

4°C for 2-7 days up to 6 weeks

For longer-term storage of the
reconstituted peptide, it is
recommended to add a carrier
protein (0.1% HSA or BSA)
and store below -18°C. Avoid
freeze-thaw cycles.[8][12][13]
[14]
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Experimental Protocols
Materials Required

» Lyophilized Epitalon powder

o Bacteriostatic water or Sterile Water for Injection
 Sterile normal saline (0.9% NacCl)

o Sterile syringes (e.g., 1 mL)

o Sterile needles (25-27 G)

¢ Alcohol swabs (70% isopropyl alcohol)

o Appropriate personal protective equipment (PPE)

e Sharps container

Protocol 1: Reconstitution of Lyophilized Epitalon

This protocol describes the reconstitution of a 10 mg vial of lyophilized Epitalon to a stock
solution of 10 mg/mL.

o Preparation: Work in a sterile environment, such as a laminar flow hood, to minimize
contamination. Disinfect the rubber stoppers of the Epitalon vial and the sterile water vial
with an alcohol swab.

o Reconstitution: Using a sterile syringe, draw up 1 mL of bacteriostatic water.

« Injection: Slowly inject the 1 mL of water into the vial of lyophilized Epitalon, directing the
stream against the side of the vial to avoid frothing.

» Dissolution: Gently swirl the vial until the powder is completely dissolved. Do not shake
vigorously, as this can denature the peptide.[13][15]

o Storage: Store the reconstituted Epitalon solution at 4°C.
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Protocol 2: Preparation of Dosing Solution

This protocol describes the preparation of a dosing solution with a concentration of 10 p g/0.1
mL from the 10 mg/mL stock solution.

¢ Dilution Calculation:

[e]

Stock concentration = 10 mg/mL = 10,000 pg/mL

o

Desired dose = 10 pug in 0.1 mL

[¢]

Desired concentration = 100 pg/mL

[¢]

To prepare 1 mL of the dosing solution, you will need 10 pL of the stock solution (10,000
pg/mL) and 990 L of sterile normal saline.

 Dilution: In a sterile microcentrifuge tube, add 990 uL of sterile normal saline.
» Addition of Stock: Add 10 pL of the reconstituted Epitalon stock solution to the saline.

e Mixing: Gently mix the solution by pipetting up and down.

Protocol 3: Subcutaneous Injection in Mice

This protocol outlines the procedure for administering Epitalon via subcutaneous injection.

Animal Restraint: Properly restrain the mouse by scruffing the loose skin on its back and
neck to immobilize it.[16][17]

« Injection Site Preparation: The injection is typically administered in the loose skin over the
shoulders or flank.[16] Clean the injection site with an alcohol swab.[17]

o Syringe Preparation: Draw up the desired volume of the Epitalon dosing solution (e.g., 0.1
mL) into a sterile syringe with a 25-27 G needle. Ensure there are no air bubbles in the
syringe.

 Injection: Create a "tent" of skin at the injection site with your non-dominant hand.[9][16]
Insert the needle, bevel up, at the base of the tented skin, parallel to the body.[9]
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» Aspiration: Gently pull back on the plunger to ensure the needle has not entered a blood
vessel. If blood appears in the syringe, withdraw the needle and try a new injection site with
a fresh needle and syringe.[9][10][17]

e Administration: If no blood is aspirated, slowly and steadily inject the solution.[10][17]

o Withdrawal and Post-Injection Care: Withdraw the needle and apply gentle pressure to the
injection site with a sterile gauze pad if necessary.[10] Monitor the mouse for any adverse
reactions.

» Disposal: Dispose of the needle and syringe in a designated sharps container.

Visualizations
Experimental Workflow Diagram
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o . Reconsitution Epitalon Stock Solution
Lyophilized Epitalon Vial (1 mL water into 10 mg vial) (10 mg/mL)
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Dilution
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Sterile Normal Saline Dosing Solution
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Caption: Workflow for Epitalon preparation and subcutaneous injection in mice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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